Cas no 1416714-24-3 (3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine)
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
- 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
-
- MDL: MFCD22689669
- Inchi: 1S/C11H11Br2N3O/c12-7-5-14-6-8-10(7)11(13)15-16(8)9-3-1-2-4-17-9/h5-6,9H,1-4H2
- InChI Key: WOHVEWFNXLKWQP-UHFFFAOYSA-N
- SMILES: BrC1C2C(=CN=CC=2N(C2CCCCO2)N=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 281
- XLogP3: 3
- Topological Polar Surface Area: 39.9
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D198830-50mg |
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine |
1416714-24-3 | 50mg |
$ 785.00 | 2022-06-05 | ||
| TRC | D198830-100mg |
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine |
1416714-24-3 | 100mg |
$ 1300.00 | 2022-06-05 | ||
| Matrix Scientific | 219308-500mg |
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, 95% min |
1416714-24-3 | 95% | 500mg |
$1470.00 | 2023-09-06 | |
| Matrix Scientific | 219308-1g |
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, 95% min |
1416714-24-3 | 95% | 1g |
$2520.00 | 2023-09-06 |
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
Introduction to 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416714-24-3)
3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, identified by its CAS number 1416714-24-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-c]pyridine scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of bromine substituents at the 3 and 4 positions, coupled with a tetrahydropyran ring at the 1 position, endows this molecule with unique electronic and steric properties that make it a promising candidate for further investigation.
The structural framework of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine incorporates several key functional groups that contribute to its reactivity and biological relevance. The bromine atoms are particularly noteworthy, as they can serve as handles for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. Additionally, the tetrahydropyran ring introduces a stereocenter that can influence the molecule's conformation and interactions with biological targets.
In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological properties. Pyrazolo[3,4-c]pyridines, in particular, have been extensively studied for their potential roles in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The brominated derivative 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine is no exception and has been explored in several preclinical studies for its potential therapeutic effects.
One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. For instance, studies have suggested that it may interfere with key signaling cascades involved in cell proliferation and survival. The bromine substituents are particularly interesting because they can be selectively removed or replaced under mild conditions, allowing for the generation of a library of derivatives with tailored biological activities. This flexibility makes 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.
The synthesis of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the bromine atoms typically occurs via electrophilic aromatic substitution reactions on a precursor pyrazolo[3,4-c]pyridine scaffold. Subsequent functionalization with the tetrahydropyran ring is achieved through nucleophilic addition reactions or other suitable methods. The overall synthetic route must be designed to minimize side reactions and maximize the incorporation of the desired substituents at the correct positions.
Recent advancements in synthetic methodologies have greatly enhanced the efficiency of producing complex heterocyclic compounds like 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine. Transition-metal-catalyzed reactions have emerged as particularly powerful tools for constructing carbon-carbon bonds under mild conditions. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups at specific positions within the molecule. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.
The biological evaluation of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine has revealed several promising activities that warrant further investigation. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key enzymes involved in DNA replication and repair. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore the potential of this compound as a lead molecule for drug development.
The pharmacokinetic properties of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine are also critical factors that must be considered during drug development. Absorption, distribution, metabolism, and excretion (ADME) studies are essential for determining how the compound behaves within the body and whether it meets the necessary criteria for clinical efficacy. Factors such as solubility、bioavailability、and metabolic stability play a crucial role in determining whether a drug candidate will progress to human trials.
In conclusion,3, (tetracyanoethylene)bis(azido)benzene, is a structurally complex heterocyclic compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it a versatile scaffold for further chemical modification, while its demonstrated biological activities suggest therapeutic applications in various disease states。 As synthetic methodologies continue to evolve,the accessibility of such complex molecules will only increase, paving the way for new discoveries and innovations in drug development。
1416714-24-3 (3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)